Lewis-base adducts of 9,10-dihydro-9,10-diboraanthracene: ditopic hydroboration reagents and a B–N analogue of triptycene†

Chemical Communications Pub Date: 2010-04-08 DOI: 10.1039/C001803A

Abstract

The dimethyl sulfide, pyridazine, or pyrazolide adducts of 9,10-dihydro-9,10-diboraanthracene are potent hydroboration reagents for terminal alkynes; the 1,2-diazene derivatives possess a paddle-wheel structure and are stabilised towards hydrolysis.

Graphical abstract: Lewis-base adducts of 9,10-dihydro-9,10-diboraanthracene: ditopic hydroboration reagents and a B–N analogue of triptycene
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